tert-butyl N-(5-bromo-4-methylthiophen-2-yl)carbamate
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves several steps . For instance, pyridine can be reacted with hydrobromic acid in a nucleophilic substitution reaction to produce 5-bromo pyridine. A hydroxy group can then be introduced into the 5-bromo pyridine through a hydroxylation reaction. Finally, a tert-butyl carbamate group can be introduced into the 5-bromo-3-hydroxy pyridine to obtain the final product .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(5-bromo-4-methylthiophen-2-yl)carbamate involves the reaction of tert-butyl N-(4-methylthiophen-2-yl)carbamate with bromine in the presence of a catalyst to form the desired product.", "Starting Materials": [ "tert-butyl N-(4-methylthiophen-2-yl)carbamate", "Bromine", "Catalyst" ], "Reaction": [ "Add tert-butyl N-(4-methylthiophen-2-yl)carbamate to a reaction flask", "Add bromine dropwise to the reaction flask while stirring", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to a specific temperature and maintain it for a specific time", "Cool the reaction mixture and extract the product using a suitable solvent", "Purify the product using column chromatography or recrystallization" ] } | |
CAS RN |
2402836-47-7 |
Product Name |
tert-butyl N-(5-bromo-4-methylthiophen-2-yl)carbamate |
Molecular Formula |
C10H14BrNO2S |
Molecular Weight |
292.2 |
Purity |
95 |
Origin of Product |
United States |
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